1-(5-Bromopyridin-2-yl)piperazine
Cat. No. B1286014
Key on ui cas rn:
73406-97-0
M. Wt: 242.12 g/mol
InChI Key: UBJBNGGYLBVCJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:1]1[CH2:2][NH:3][CH2:4][CH2:5][NH:6]1.[CH3:16][c:17]1[cH:18][cH:19][cH:20][cH:21][cH:22]1.[Cl:7][c:8]1[n:9][cH:10][c:11]([Br:14])[cH:12][cH:13]1.[OH2:15]>>[CH2:1]1[CH2:2][N:3]([c:8]2[n:9][cH:10][c:11]([Br:14])[cH:12][cH:13]2)[CH2:4][CH2:5][NH:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CNCCN1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1ccc(Br)cn1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Brc1ccc(N2CCNCC2)nc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
